Cas no 93955-52-3 (cis-decahydro-1,7-naphthyridine)

• Product Name: cis-decahydro-1,7-naphthyridine
• CAS No: 93955-52-3
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 4660322
• PubChem ID: 22215309
• Update Time: 2025-08-05

cis-decahydro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• cis-decahydro-1,7-naphthyridine
• 93955-52-3
• CS-0057479
• (4aS,8aS)-1,2,3,4,4a,5,6,7,8,8a-decahydro-1,7-naphthyridine
• P13181

• Inchi： 1S/C8H16N2/c1-2-7-3-5-9-6-8(7)10-4-1/h7-10H,1-6H2/t7-,8+/m0/s1
• InChI Key： XOYWYIBCMNHXFE-JGVFFNPUSA-N
• SMILES： N1[C@@]2([H])[C@]([H])(CCNC2)CCC1

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on cis-decahydro-1,7-naphthyridine

cis-decahydro-1,7-naphthyridine (CAS No. 93955-52-3): A Versatile Scaffold in Medicinal Chemistry

cis-decahydro-1,7-naphthyridine (CAS No. 93955-52-3) represents a critical structural motif in modern pharmaceutical research, characterized by its unique decahydro-1,7-naphthyridine framework. This compound, a member of the naphthyridine family, has garnered significant attention due to its potential applications in drug discovery and biological activity. Recent studies have highlighted its role in modulating protein-protein interactions and its relevance in targeted therapy for complex diseases. The chemical structure of cis-decahydro-1,7-naphthyridine is defined by a ten-membered ring system with specific stereochemistry, which contributes to its distinct pharmacological properties.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that cis-decahydro-1,7-naphthyridine derivatives exhibit promising anti-inflammatory and anti-cancer activities. These findings align with the broader trend of exploring heterocyclic scaffolds for their ability to interact with multiple biological targets. The synthetic route of cis-decahydro-1,7-naphthyridine involves a series of catalytic reactions and ring-forming processes, which are critical for optimizing its pharmacokinetic profile. This structural flexibility allows for the design of drug-like molecules with enhanced selectivity and bioavailability.

Advancements in computational chemistry have further accelerated the development of cis-decahydro-1,7-naphthyridine-based compounds. Machine learning models now predict the binding affinity of these scaffolds to G-protein coupled receptors (GPCRs) and kinase targets, enabling more efficient lead optimization. A 2024 study in *ACS Chemical Biology* reported that cis-decahydro-1,7-naphthyridine derivatives can modulate mitochondrial function, making them potential candidates for metabolic disorders. This aligns with the growing interest in targeted therapies that address specific pathophysiological mechanisms.

cis-decahydro-1,7-naphthyridine has also been explored for its role in antimicrobial resistance. A 2023 paper in *Antimicrobial Agents and Chemotherapy* described its ability to inhibit biofilm formation in multidrug-resistant bacteria. This application underscores the importance of heterocyclic compounds in combating antimicrobial resistance, a major global health challenge. The molecular dynamics simulations of cis-decahydro-1,7-naphthyridine interactions with bacterial cell membranes provide insights into its mechanism of action and guide further structure-activity relationship (SAR) studies.

The synthetic versatility of cis-decahydro-1,7-naphthyridine has enabled its incorporation into complex drug molecules with multiple functional groups. Recent work in *Organic & Biomolecular Chemistry* (2024) demonstrated its utility in conjugation strategies for targeted drug delivery. These conjugates show improved cellular uptake and tissue specificity, which are crucial for precision medicine approaches. The chemical stability of cis-decahydro-1,7-naphthyridine under physiological conditions further enhances its suitability for therapeutic applications.

cis-decahydro-1,7-naphthyridine is also being investigated for its potential in neurodegenerative diseases. A 2023 study in *Neuropharmacology* highlighted its ability to modulate neuroinflammatory pathways associated with Alzheimer's disease. This application reflects the expanding role of heterocyclic scaffolds in central nervous system (CNS) disorders. The pharmacodynamic profile of cis-decahydro-1,7-naphthyridine suggests its potential as a multitarget ligand, which could address the complexity of neurodegenerative pathologies.

From a synthetic chemistry perspective, the decahydro-1,7-naphthyridine ring system offers unique opportunities for functional group modification. Researchers are increasingly using click chemistry techniques to attach bioactive moieties to cis-decahydro-1,7-naphthyridine frameworks. This approach allows for the rapid generation of library compounds for high-throughput screening (HTS) in drug discovery pipelines. The chemical diversity of cis-decahydro-1,7-naphthyridine derivatives is a key factor in their preclinical evaluation and clinical translation.

cis-decahydro-1,7-naphthyridine has also been linked to metabolic regulation through its interaction with lipid metabolism pathways. A 2024 study in *Cell Metabolism* reported that certain derivatives can enhance glucose uptake in insulin-resistant cells. This finding highlights the potential of heterocyclic compounds in diabetes management and underscores the importance of targeted metabolic interventions. The mechanism of action involves the modulation of insulin signaling pathways, which is a critical area of research in endocrinology.

As drug discovery continues to evolve, the role of cis-decahydro-1,7-naphthyridine is expected to expand into new therapeutic areas. The integration of artificial intelligence and big data analytics is further enhancing the ability to predict the biological activity of cis-decahydro-1,7-naphthyridine-based compounds. These advancements are critical for accelerating the drug development process and addressing unmet medical needs. The chemical versatility and biological relevance of cis-decahydro-1,7-naphthyridine position it as a key player in the future of pharmaceutical innovation.

Overall, cis-decahydro-1,7-naphthyridine (CAS No. 93955-52-3) exemplifies the importance of heterocyclic chemistry in modern medicine. Its structural features and pharmacological potential make it a valuable scaffold for the development of novel therapeutics. As research progresses, the applications of cis-decahydro-1,7-naphthyridine are likely to grow, contributing to advancements in targeted therapy, drug delivery, and disease management.